Cas no 1058439-91-0 (3-3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl-1-4-(trifluoromethoxy)phenylurea)

• Product Name: 3-3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl-1-4-(trifluoromethoxy)phenylurea
• CAS No: 1058439-91-0
• MF: C₂₁H₁₉F₃N₄O₃
• MW: 432.395775079727
• CID: 6309179
• PubChem ID: 25882080
• Update Time: 2025-05-21

3-3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl-1-4-(trifluoromethoxy)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl-1-4-(trifluoromethoxy)phenylurea
• 3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-1-[4-(trifluoromethoxy)phenyl]urea
• 1-[3-(6-oxo-3-phenylpyridazin-1-yl)propyl]-3-[4-(trifluoromethoxy)phenyl]urea
• AKOS024500441
• 1058439-91-0
• 1-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)-3-(4-(trifluoromethoxy)phenyl)urea
• VU0637385-1
• F5149-0097

• Inchi： 1S/C21H19F3N4O3/c22-21(23,24)31-17-9-7-16(8-10-17)26-20(30)25-13-4-14-28-19(29)12-11-18(27-28)15-5-2-1-3-6-15/h1-3,5-12H,4,13-14H2,(H2,25,26,30)
• InChI Key： RLDRBFLICHMTTI-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NC(NCCCN1C(C=CC(C2C=CC=CC=2)=N1)=O)=O)(F)F

Computed Properties

• Exact Mass: 432.14092497g/mol
• Monoisotopic Mass: 432.14092497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 83Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl-1-4-(trifluoromethoxy)phenylurea

Introduction to Compound with CAS No. 1058439-91-0 and Product Name: 3-3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl-1-4-(trifluoromethoxy)phenylurea

The compound with the CAS number 1058439-91-0 and the product name 3-3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl-1-4-(trifluoromethoxy)phenylurea represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly its urea and pyridazine moieties, make it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The pyridazine core is a versatile scaffold that has been extensively explored for its biological activity. In particular, derivatives of pyridazine have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The presence of a 6-oxo-3-phenyl-1,6-dihydropyridazine moiety in this compound suggests that it may exhibit similar biological properties, making it a valuable subject for further research.

The urea group in the molecular structure is another critical feature that contributes to the compound's potential biological activity. Urea-based compounds are well-known for their ability to interact with biological targets through hydrogen bonding. This interaction can lead to the development of potent and selective drugs. The specific arrangement of the urea group in this compound, linked to a propyl chain and a phenyl ring substituted with a trifluoromethoxy group, further enhances its potential as a pharmacophore.

The trifluoromethoxy group is a key substituent that influences the electronic properties of the molecule. This group can enhance the lipophilicity and metabolic stability of drug candidates, which are crucial factors for their efficacy and bioavailability. The combination of these structural elements in 3-3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl-1-4-(trifluoromethoxy)phenylurea makes it an intriguing candidate for further exploration.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways. The compound with CAS no. 1058439-91-0 has been investigated for its potential role in modulating these pathways. Preliminary studies suggest that this molecule may interfere with key enzymes or receptors involved in disease processes. For instance, its ability to interact with enzymes such as kinases or phosphodiesterases could make it useful in treating conditions like cancer or inflammation.

The synthesis of this compound involves several sophisticated chemical transformations. The introduction of the pyridazine ring requires careful control over reaction conditions to ensure high yield and purity. Similarly, the attachment of the urea group and the trifluoromethoxy-substituted phenyl ring demands precise synthetic strategies to maintain the integrity of the molecular framework. These challenges highlight the expertise required in handling such complex molecules.

One of the most exciting aspects of this compound is its potential for further derivatization. By modifying various functional groups within its structure, researchers can explore new analogs with enhanced biological activity or improved pharmacokinetic properties. This flexibility makes it an ideal candidate for structure-based drug design approaches.

The field of medicinal chemistry is continuously evolving, with new techniques and methodologies being developed to accelerate drug discovery processes. Computational methods, such as molecular modeling and virtual screening, have become indispensable tools in identifying promising drug candidates like 3-3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-ypropyl)-1-(4-trifluoromethoxy)phenylurea (CAS no. 1058439). These methods allow researchers to predict the binding affinity and selectivity of compounds before they are synthesized, saving time and resources.

Additionally, advances in biotechnology have enabled high-throughput screening (HTS) techniques that can rapidly test thousands of compounds for their biological activity against various targets. This approach has been instrumental in identifying novel lead compounds that can be further optimized into viable drugs. The compound with CAS no. 1058439 fits well within this framework and could benefit from such screening strategies.

In conclusion, the compound with CAS no. 1058439 and product name 3-(3-(6-Oxo)-3-PHENYL-DIHYDROPYRIDAZINYL)-PROPYL-(4-TRIFLUOROMETHOXY-PHENYLUREA) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation in drug discovery and development. With ongoing research efforts focused on optimizing its properties and exploring new therapeutic applications, this compound holds great potential for improving human health.